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Compound of Interest |

Compound Name: DISPERSE RED 5
CAS No.: 3769-57-1
Cat. No.: B1582831
- 7

Part 1: Chemical Identity & Physicochemical Profile
The "Reference Material" Mandate

In analytical chemistry, Disperse Red 5 serves a dual purpose: it is a critical target analyte for
regulatory compliance (textile effluent monitoring) and a model compound for studying azo-
reduction kinetics in environmental toxicology.

Crucial Distinction: Analysts must not confuse Disperse Red 5 with Disperse Red 17. While
both are ethanol-amino azo dyes, Disperse Red 5 contains a chlorine substituent on the diazo
component, which imparts unique mass spectral and solvatochromic properties.

Compound Specifications
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Parameter Specification

Common Name Disperse Red 5 (C.I. 11215)

2-[ethyl[4-[(2-chloro-4-nitrophenyl)azo]-3-
IUPAC Name methylphenyl]lamino]ethanol (General form;

commercial batches vary slightly in alkyl chains)

CAS Number 3769-57-1 (Primary)
Molecular Formula C17H19CIN4Oa4

Molecular Weight 378.81 g/mol
Appearance Dark purplish-red powder

Soluble in Acetone, DMF, Methanol; Insoluble in

Solubility
Water

A max ~500-520 nm (Methanol)

Part 2: Regulatory Context & Safety (Why We

Analyze)
Compliance Drivers

Disperse Red 5 is monitored under various "Restricted Substance Lists" (RSLS) in the textile
industry (e.g., Oeko-Tex Standard 100, ZDHC MRSL) due to its potential to cleave into
hazardous aromatic amines.

The Cleavage Hazard (Mechanism)

Under reducing conditions (e.g., gut bacteria metabolism or environmental anaerobic
degradation), the azo bond (-N=N-) cleaves.

e Precursor A: 2-Chloro-4-nitroaniline (Toxic).

e Precursor B: N-ethyl-N-(2-hydroxyethyl)-m-toluidine.
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Safety Protocol: Handle all reference standards of Disperse Red 5 as potential carcinogens.

Use nitrile gloves and work within a fume hood to prevent inhalation of dye dust.

Part 3: Analytical Method Development
Experimental Workflow Logic

The following workflow ensures data integrity by using Orthogonal Detection: combining UV-Vis
(for quantification) with Mass Spectrometry (for identity confirmation via the chlorine isotope
pattern).

i Orthogonal Detection i
]

]
MS/MS (ESI+)
(Qual: m/z 379/381)

PDA Detector
(Quant @ 502 nm)

HPLC Separation
(C18 Column)

Sample Matrix Extraction > Filtration >
(Textile/Water) (MeOH, 60°C, 30 min) (0.2 um PTFE)

Click to download full resolution via product page

Figure 1: Analytical workflow for Disperse Red 5 characterization, emphasizing orthogonal
detection for validation.

HPLC-PDA-MS Protocol

Objective: Separate Disperse Red 5 from matrix interferences (e.g., surfactants, other dyes).
Chromatographic Conditions:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 100
mm x 2.1 mm, 1.8 pm.
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» Mobile Phase A: Water + 5mM Ammonium Acetate (Buffer pH 4.5).

» Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

o Gradient:

[¢]

0 min: 30% B

[e]

10 min: 95% B[1]

o

12 min: 95% B (Wash)

[¢]

12.1 min: 30% B (Re-equilibrate)
» Flow Rate: 0.4 mL/min.
e Column Temp: 40°C.
Detection Parameters:
e UV-Vis: Scan 200-700 nm. Extract chromatogram at 502 nm.
e Mass Spec (ESI+):
o Scan Range: m/z 100-600.
o Target lon: [M+H]* = 379.1.

o Validation Check: Look for the Chlorine Isotope Signature. You must see a peak at m/z
379 (**Cl) and m/z 381 (3’Cl) with a relative intensity ratio of approx 3:1. If this ratio is
absent, the peak is not Disperse Red 5.

Part 4: Sample Preparation Protocols
Textile Matrix (ISO 14362-1 Adapted)

Rationale: Disperse dyes are hydrophobic and trapped within polyester fibers. High
temperature is required to swell the fiber and release the dye.
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Cut: Prepare 1.0 g of textile sample into 5x5 mm pieces.

Extract: Place in a pressure-tight vial with 20 mL of Methanol.

o Note: Chlorobenzene is the 1SO standard for total extraction, but Methanol is preferred for
LC-MS compatibility and lower toxicity if total dissolution is not required.

Sonicate: Ultrasonicate at 60°C for 30 minutes.

Cool & Filter: Cool to room temperature. Filter through a 0.2 um PTFE syringe filter.

o Why PTFE? Nylon filters may bind azo dyes, causing false negatives.

Wastewater/Effluent (SPE Enrichment)

Rationale: Environmental samples often have low concentrations requiring pre-concentration.

» Conditioning: Use an SPE cartridge (HLB or C18). Condition with 5 mL Methanol followed by
5 mL Water.

e Loading: Pass 100 mL of water sample (pH adjusted to 6.0) through the cartridge.
e Washing: Wash with 5 mL of 5% Methanol/Water to remove salts.
 Elution: Elute with 2 x 3 mL of Acetonitrile.

e Reconstitution: Evaporate to dryness under Nitrogen; reconstitute in 1 mL Mobile Phase A:B
(50:50).

Part 5: Self-Validating Quality Control (System
Suitability)

To ensure the "Trustworthiness" of your data, every analytical run must include:

e Retention Time Lock: The RT of the sample must match the Reference Standard within 0.1
min.
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o Spectral Purity Check: The UV spectrum (200-600nm) across the peak width must be
uniform.

 Isotope Ratio Confirmation: The m/z 379/381 ratio must be 3:1 (x10%).

QC Parameter Acceptance Criteria Corrective Action

Remake standards. Check

Linearity (R?) > 0.995 (0.1 - 50 ppm) o
injector.
Carryover < 0.1% in blank after high std Increase needle wash cycles.
) Check for co-eluting
Isotope Ratio 3.0 (Range: 2.7 - 3.3) )
interferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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» To cite this document: BenchChem. [Application Note: Disperse Red 5 as a Reference
Standard in Chemical Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582831#disperse-red-5-as-a-reference-material-in-
chemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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